Cas no 901044-88-0 (1-(3-chloro-4-fluorophenyl)-3-phenyl-7-(trifluoromethyl)-1H-pyrazolo4,3-cquinoline)

• Product Name: 1-(3-chloro-4-fluorophenyl)-3-phenyl-7-(trifluoromethyl)-1H-pyrazolo4,3-cquinoline
• CAS No: 901044-88-0
• MF: C₂₃H₁₂ClF₄N₃
• MW: 441.808097839355
• CID: 6151372
• PubChem ID: 20852522
• Update Time: 2025-10-29

1-(3-chloro-4-fluorophenyl)-3-phenyl-7-(trifluoromethyl)-1H-pyrazolo4,3-cquinoline Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-4-fluorophenyl)-3-phenyl-7-(trifluoromethyl)-1H-pyrazolo4,3-cquinoline
• F3407-1241
• 1-(3-chloro-4-fluorophenyl)-3-phenyl-7-(trifluoromethyl)pyrazolo[4,3-c]quinoline
• 1-(3-chloro-4-fluorophenyl)-3-phenyl-7-(trifluoromethyl)-1H-pyrazolo[4,3-c]quinoline
• 901044-88-0
• AKOS001795820

• Inchi： 1S/C23H12ClF4N3/c24-18-11-15(7-9-19(18)25)31-22-16-8-6-14(23(26,27)28)10-20(16)29-12-17(22)21(30-31)13-4-2-1-3-5-13/h1-12H
• InChI Key： CPFQOOGNINEQSW-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)N1C2C3C=CC(C(F)(F)F)=CC=3N=CC=2C(C2C=CC=CC=2)=N1)F

Computed Properties

• Exact Mass: 441.0655877g/mol
• Monoisotopic Mass: 441.0655877g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 2
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 30.7Ų

Additional information on 1-(3-chloro-4-fluorophenyl)-3-phenyl-7-(trifluoromethyl)-1H-pyrazolo4,3-cquinoline

Introduction to 1-(3-chloro-4-fluorophenyl)-3-phenyl-7-(trifluoromethyl)-1H-pyrazolo[4,3-c]quinoline and Its Significance in Modern Chemical Biology

The compound with the CAS no. 901044-88-0, known as 1-(3-chloro-4-fluorophenyl)-3-phenyl-7-(trifluoromethyl)-1H-pyrazolo[4,3-c]quinoline, represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. This heterocyclic compound belongs to the pyrazoloquinoline scaffold, a structural motif that has garnered significant attention due to its diverse biological activities and potential therapeutic applications.

The pyrazolo[4,3-c]quinoline core is characterized by its fused bicyclic system, which combines a pyrazole ring with a quinoline moiety. This unique arrangement imparts a rich array of electronic and steric properties, making it an attractive scaffold for designing molecules with specific interactions with biological targets. The presence of chloro, fluoro, and trifluoromethyl substituents in the aromatic rings further modulates the pharmacophoric properties of the molecule, enhancing its binding affinity and selectivity.

Recent advancements in medicinal chemistry have highlighted the importance of such multicyclic compounds in addressing complex diseases. The 1-(3-chloro-4-fluorophenyl)-3-phenyl-7-(trifluoromethyl)-1H-pyrazolo[4,3-c]quinoline derivative has been extensively studied for its potential role in modulating various biological pathways. Notably, its structural features suggest interactions with enzymes and receptors involved in cancer progression, inflammation, and neurodegenerative disorders.

In the context of oncology research, the fluoro and chloro substituents are known to enhance metabolic stability and binding affinity to target proteins. Studies have demonstrated that compounds with similar scaffolds can inhibit kinases and other enzymes critical for tumor growth. The trifluoromethyl group, in particular, is a well-documented pharmacophore that improves lipophilicity and metabolic resistance, making it a preferred moiety in drug design.

Moreover, the pyrazolo[4,3-c]quinoline scaffold has shown promise in addressing neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to cross the blood-brain barrier and interact with neurotransmitter receptors makes it a candidate for developing novel therapeutics. Preliminary studies indicate that derivatives of this scaffold can modulate oxidative stress and inflammation pathways associated with these conditions.

The synthesis of 1-(3-chloro-4-fluorophenyl)-3-phenyl-7-(trifluoromethyl)-1H-pyrazolo[4,3-c]quinoline involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. The introduction of the chloro, fluoro, and trifluoromethyl groups requires precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as transition metal catalysis and flow chemistry have been employed to optimize these synthetic routes.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding modes of this compound with biological targets. The use of quantum mechanical methods has provided insights into the electronic structure of the molecule, aiding in the design of analogs with improved potency and selectivity. These computational approaches are essential for guiding experimental efforts and reducing trial-and-error in drug discovery.

The pharmacokinetic properties of 1-(3-chloro-4-fluorophenyl)-3-phenyl-7-(trifluoromethyl)-1H-pyrazolo[4,3-c]quinoline are another critical area of investigation. Factors such as solubility, permeability, and metabolic stability determine its bioavailability and therapeutic efficacy. Researchers have employed biophysical techniques like surface plasmon resonance (SPR) and nuclear magnetic resonance (NMR) spectroscopy to assess binding interactions with proteins.

In conclusion, the compound identified by CAS no. 901044-88-0 exemplifies the innovative strategies being employed in chemical biology to develop next-generation therapeutics. Its unique structural features and demonstrated biological activities make it a valuable asset in ongoing research efforts aimed at treating cancer, inflammation, and neurodegenerative diseases. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly pivotal role in advancing therapeutic interventions.